3-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

• IUPAC Name: 3-(5-chloro-1-methylbenzimidazol-2-yl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H10ClN3O/c1-17-11-5-4-8(14)7-10(11)16-12(17)9-3-2-6-15-13(9)18/h2-7H,1H3,(H,15,18)
• InChI Key: GWPINHKJFXZTBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)N=C1C3=CC=CNC3=O
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol

Description

3-(5-Chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone (CMBP) is a heterocyclic compound belonging to the benzimidazole family. It is a white solid with a molecular weight of 226.62 g/mol and a melting point of 115-117 °C. CMBP has been studied for its potential applications in fields such as medicine, biochemistry, and environmental science.

Scientific Research Applications

Catalytic Activity and Synthesis

N-Methylphthalimide-substituted Benzimidazolium Salts and PEPPSI Pd–NHC Complexes : This study introduces a series of novel benzimidazolium salts and their PEPPSI (Pyridine Enhanced Precatalyst Preparation Stabilization and Initiation) themed palladium N-heterocyclic carbene complexes. These complexes demonstrated high efficiency in Suzuki–Miyaura cross-coupling and arylation reactions, offering a route for the formation of asymmetric biaryl compounds even at very low loading. The involvement of a benzimidazole derivative underscores its utility in catalytic processes and organic synthesis (Akkoç et al., 2016).

Synthesis of Pyrido[1,2-a]benzimidazoles

Direct Copper-Catalyzed Amination : This research highlights the synthesis of pyrido[1,2-a]benzimidazoles, emphasizing the importance of an acid additive in the process. The method provides an efficient alternative for assembling these compounds, which are significant in medicinal chemistry due to their solubility and DNA intercalation properties, as well as in materials chemistry for their fluorescence (Masters et al., 2011).

Novel Multicomponent Reaction

Synthesis of Pyrido[1,2-a]benzimidazole Derivatives : This work presents a one-pot, four-component reaction that efficiently produces polysubstituted pyrido[1,2-a]benzimidazole derivatives. The methodology involves the use of pyridine or 3-picoline, chloroacetonitrile, malononitrile, and aromatic aldehyde, showcasing the compound's role in facilitating complex chemical transformations (Yan et al., 2009).

Luminescent Properties

Lanthanide Nitrato Complexes with Substituted Bis(benzimidazolyl)pyridines : Investigating the luminescent properties of lanthanide nitrato complexes, this study reveals how derivatives of benzimidazolylpyridines, including those similar in structure to the specified compound, can influence photophysical properties. The research offers insights into the potential applications of these compounds in the development of luminescent materials (Petoud et al., 1997).